Cas no 62644-49-9 (6-Acetoxy-2H-pyran-3(6H)-one)

• Product Name: 6-Acetoxy-2H-pyran-3(6H)-one
• CAS No: 62644-49-9
• MF: C₇H₈O₄
• MW: 156.136022567749
• MDL: MFCD20731276
• CID: 436626
• PubChem ID: 11116290
• Update Time: 2025-06-10

6-Acetoxy-2H-pyran-3(6H)-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3(6H)-one, 6-(acetyloxy)-
• 6-Acetoxy-2H-pyran-3(6H)-one
• (5-oxo-2H-pyran-2-yl) acetate
• Acetic acid 5-oxo-5,6-dihydro-2H-pyran-2-yl ester
• 5,6-dihydro-5-oxo-2H-pyran-2-yl acetate
• 5-Oxo-5,6-dihydro-2H-pyran-2-ylacetate
• JJVMFCRCFSJODB-UHFFFAOYSA-N
• FT-0661346
• BS-41767
• W10954
• A898198
• 6-acetoxy-6h-pyran-3-one
• SCHEMBL2951827
• AKOS027338475
• 5-Oxo-5,6-dihydro-2H-pyran-2-yl acetate
• CS-0037618
• MFCD20731276
• 62644-49-9
• DTXSID00455697

• MDL： MFCD20731276
• Inchi： 1S/C7H8O4/c1-5(8)11-7-3-2-6(9)4-10-7/h2-3,7H,4H2,1H3
• InChI Key： JJVMFCRCFSJODB-UHFFFAOYSA-N
• SMILES： O1CC(C=CC1OC(C)=O)=O

Computed Properties

• Exact Mass: 156.04200
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 0.03110

6-Acetoxy-2H-pyran-3(6H)-one Security Information

• Storage Condition：(BD447910)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on 6-Acetoxy-2H-pyran-3(6H)-one

Comprehensive Overview of 6-Acetoxy-2H-pyran-3(6H)-one (CAS No. 62644-49-9): Properties, Applications, and Innovations

6-Acetoxy-2H-pyran-3(6H)-one, identified by its CAS number 62644-49-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This compound, characterized by its pyranone backbone and acetoxy functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it invaluable for developing flavor enhancers, fragrance components, and potential therapeutic agents. Researchers and industries are increasingly exploring its applications due to its compatibility with green chemistry principles and sustainable synthesis methods.

In recent years, the demand for 6-Acetoxy-2H-pyran-3(6H)-one has surged, driven by its role in natural product synthesis and drug discovery. A key area of interest is its utility in creating heterocyclic compounds, which are pivotal in designing antimicrobial and anti-inflammatory agents. The compound’s acetylated pyranone structure also aligns with trends in biodegradable materials, making it relevant for eco-friendly industrial applications. As consumers and regulators prioritize sustainability, this compound’s potential in green chemistry solutions has become a hot topic in scientific forums and patent filings.

The synthesis of 6-Acetoxy-2H-pyran-3(6H)-one often involves catalytic oxidation or esterification techniques, which are optimized for high yield and minimal environmental impact. Advanced methodologies, such as microwave-assisted synthesis and enzyme-catalyzed reactions, have further enhanced its accessibility. These innovations address common search queries like “efficient synthesis of pyranone derivatives” or “eco-friendly acetoxylation methods,” reflecting the compound’s alignment with cutting-edge research trends. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure purity, a critical factor for pharmaceutical-grade applications.

Beyond the lab, 6-Acetoxy-2H-pyran-3(6H)-one is gaining traction in the cosmetics industry, where its derivatives contribute to stable fragrance formulations. Its ability to modulate scent longevity and volatility makes it a preferred choice for perfumers. Additionally, its low toxicity profile aligns with the growing demand for clean-label ingredients in personal care products. This dual applicability in pharma and cosmetics underscores its commercial versatility, a point frequently highlighted in market analyses and investor reports.

Looking ahead, the compound’s potential in biocatalysis and nanomaterial synthesis presents exciting avenues for interdisciplinary research. As AI-driven drug discovery accelerates, 6-Acetoxy-2H-pyran-3(6H)-one is increasingly featured in virtual screening libraries due to its scaffold diversity. For researchers seeking “pyranone-based lead compounds” or “sustainable chemical intermediates,” this compound offers a compelling case study in bridging traditional chemistry with modern technological advancements.